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Compound of Interest

Compound Name: 1-(3-Methylphenyl)guanidine
CAS No.: 45954-03-8
Cat. No.: B2639590

Get Quote

Executive Summary & Chemical Identity[1]

1-(3-Methylphenyl)guanidine (often referred to as m-tolylguanidine) is a potent organic base
and a bioactive ligand with high affinity for Sigma receptors (specifically

subtypes).[1] Unlike generic organic reagents, this compound presents a dual risk profile: it is a
chemical irritant/toxin and a pharmacologically active agent affecting the central nervous
system.

This guide supersedes generic "organic base" disposal protocols. It mandates a Zero-
Discharge policy for sink/sewer disposal due to high aquatic toxicity and biological activity.[1]
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Parameter Data
Chemical Name 1-(3-Methylphenyl)guanidine
Synonyms m-Tolylguanidine; 3-Methylphenylguanidine

4271-30-1 (Free base); 97-39-2 (Analog

reference: 1,3-Di-o-tolylguanidine)

CAS Number

Molecular Formula CsH11Ns

_ Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic
Primary Hazard o
Toxicity

Bioactivity Sigma Receptor Ligand (Neurological active)

Chemical Safety Profile (The "Why")

To handle this compound safely, you must understand the causality behind the protocols:
» Basicity & Reactivity: As a guanidine derivative, the free base is strongly alkaline (

). It will react violently with strong acids and oxidizers.

o Critical Warning:NEVER mix guanidine derivatives with bleach (sodium hypochlorite). This
reaction generates chloramines and potentially hydrazine-like derivatives, which are toxic
and explosive gases.[1]

» Bioactivity: As a sigma receptor ligand, accidental exposure (inhalation of dust or skin
absorption) can lead to neurological effects including motor disturbances or sedation.

e Aguatic Toxicity: Guanidines are harmful to aquatic life with long-lasting effects (H412/H411).
[2] Environmental release is strictly prohibited.[3]

Operational Handling & Containment[2]

Goal: Prevent exposure and cross-contamination during weighing and solubilization.

A. Personal Protective Equipment (PPE)[6][8]
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e Respiratory: N95 minimum; P100/HEPA respirator recommended if handling dry powder
outside a fume hood.

e Dermal: Double-gloving is required.[1]
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Nitrile (4 mil) or Neoprene (for longer procedures).

e Ocular: Chemical splash goggles.

B. Engineering Controls[6]

o Solids: Weighing must be performed in a Chemical Fume Hood or a Powder Containment
Enclosure. If static is an issue, use an antistatic gun; do not use water mist near the open
container.

e Liquids: All dissolution steps (e.g., adding HCI or DMSQO) must occur within the hood.

Disposal Procedures (The Core)

This section details the step-by-step disposal for solid and liquid waste streams.

Protocol A: Solid Waste (Contaminated Debris)

Applies to: Weigh boats, pipette tips, gloves, and paper towels.[1]

e Segregation: Do not throw in general trash. Use a dedicated "Bioactive/Toxic Solid Waste"
bin.

e Primary Containment: Place items immediately into a clear, sealable polyethylene bag (Zip-
lock style) located inside the fume hood.

e Secondary Containment: Seal the primary bag and place it into the laboratory's yellow/black
"Hazardous Waste" drum.

e Labeling: Label as "Toxic Solid Waste: Guanidine Derivative - DO NOT OPEN."
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Protocol B: Liquid Waste (Mother Liquors & HPLC
Waste)

Applies to: Reaction mixtures, HPLC eluent, and stock solutions.[1]
Step 1: Characterize the Solvent

e Aqueous/Acidic: If the compound is in water or acid (e.g., 0.1M HCI), it exists as a
guanidinium salt.

e Organic: If in DMSO, Methanol, or Acetonitrile.
Step 2: Neutralization & Collection

e For Basic Solutions: Slowly add 1M HCI to adjust pH to neutral (pH 6-8). This converts the
volatile free base into the non-volatile hydrochloride salt, reducing inhalation risk.

o Container: Pour into a High-Density Polyethylene (HDPE) carboy.
e Labeling:

o Content: "Organic Waste with Bioactive Guanidine."

o Hazards: Toxic, Irritant, Flammable (if organic solvent present).

o Waste Code: Use D001 (Ignitable) if organic solvents are used; treat as Non-Regulated
Toxic if aqueous, unless local codes specify otherwise.

Step 3: Final Fate

« Incineration: The only acceptable disposal method is high-temperature incineration.[1] This
ensures the destruction of the nitrogenous core, preventing environmental leaching.

Protocol C: Spill Cleanup (Self-Validating System)
If dry powder is spilled:

 |solate: Evacuate the immediate area (3-meter radius).
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o Dampen: Cover the spill with a paper towel soaked in 1M Hydrochloric Acid (HCI). Reason:
This prevents dust generation and converts the base to a salt.[1]

e Collect: Scoop up the damp material and place it in a wide-mouth hazardous waste jar.
o Clean: Wipe the surface with water, then ethanol.

» Validate: Check the surface pH with a litmus strip. It should be neutral (pH 6-8).[1] If basic
(blue), repeat the acid wipe.

Visualizations
Figure 1: Waste Stream Decision Tree

This diagram illustrates the logical flow for segregating 1-(3-Methylphenyl)guanidine waste to
ensure safety and compliance.
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Caption: Decision tree for segregating 1-(3-Methylphenyl)guanidine waste streams to ensure
incineration.

Table 1: Physicochemical Properties & Disposal

Cades[1][2]
Property Value/Description Operational Implication
] ] ) High dust potential; use static
Physical State White crystalline powder
controls.[1]
- Soluble in Ethanol, DMSO; Use organic waste streams for
Solubility ) ]
Low in Water stock solutions.
o Corrosive to tissue; neutralize
Acidity (pKa) ~13.6 (Strong Base) )
before disposal.
o Bleach (Hypochlorite), Nitric Explosion/Toxic Gas Risk.
Incompatibility ) o
Acid Keep away from oxidizers.

Classify as Toxic/Irritant (Non-
RCRA Code Not specifically listed (P/U) regulated unless mixed with

solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Guanidine, N,N'-bis(2-methylphenyl)- [webbook.nist.gov]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]
¢ 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. 1,3-Di(2-(5-/sup 3/H)tolyl)guanidine: a selective ligand that labels sigma-type receptors for
psychotomimetic opiates and antipsychotic drugs (Journal Article) | OSTI.GOV [osti.gov]

¢ To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of 1-(3-
Methylphenyl)guanidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2639590/docs#operational-guide-safe-handling-and-
disposal-of-1-3-methylphenyl-guanidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2639590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

